Cas no 2757913-06-5 ((4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757913-06-5
• MF: C₁₄H₁₂ClIO₃S
• MW: 422.665754318237
• CID: 6282913
• PubChem ID: 165978860
• Update Time: 2025-07-19

(4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152976
• (4-chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate
• 2757913-06-5
• (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H12ClIO3S/c1-10-2-6-13(7-3-10)20(17,18)19-9-11-4-5-12(15)8-14(11)16/h2-8H,9H2,1H3
• InChI Key： VYBCCOUQBGVPAI-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1COS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 421.92404g/mol
• Monoisotopic Mass: 421.92404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Additional information on (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757913-06-5)

(4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757913-06-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate is composed of a chloro-substituted and iodinated phenyl ring linked to a methylated benzene sulfonate moiety. The presence of these functional groups imparts specific chemical properties that make it a valuable compound for various research and industrial applications.

Recent studies have highlighted the importance of iodinated compounds in medicinal chemistry due to their ability to modulate biological activities and improve the pharmacokinetic properties of drug candidates. The iodine atom in (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate can serve as a versatile handle for further chemical modifications, enabling researchers to fine-tune the compound's biological activity and selectivity.

In the context of drug discovery, (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate has been explored as a potential lead compound for the development of targeted therapies. Its unique structure allows it to interact with specific biological targets, such as enzymes or receptors, which are crucial for various disease pathways. For instance, preliminary research has shown that this compound can exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

Beyond its direct therapeutic applications, (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate also serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and stability make it a reliable starting material for multi-step synthetic processes, facilitating the production of advanced pharmaceuticals and fine chemicals. This versatility has led to its widespread use in both academic and industrial settings.

The synthesis of (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate typically involves several well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and sulfonation. These reactions are carefully optimized to ensure high yields and purity, making the compound readily available for further research and development.

In terms of safety and handling, it is important to note that while (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize any potential risks.

The ongoing research into the properties and applications of (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate continues to uncover new possibilities for its use in various scientific disciplines. As our understanding of this compound deepens, it is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.

In conclusion, (4-Chloro-2-iodophenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757913-06-5) represents a promising compound with a wide range of potential applications in both research and industry. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working in the fields of medicinal chemistry, synthetic organic chemistry, and pharmaceutical development.